Cas no 2229549-86-2 (4-4-(methylsulfanyl)phenylbutan-2-ol)

• Product Name: 4-4-(methylsulfanyl)phenylbutan-2-ol
• CAS No: 2229549-86-2
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6111307
• PubChem ID: 165713403
• Update Time: 2025-05-20

4-4-(methylsulfanyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(methylsulfanyl)phenylbutan-2-ol
• EN300-1824064
• 2229549-86-2
• 4-[4-(methylsulfanyl)phenyl]butan-2-ol

• Inchi： 1S/C11H16OS/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h5-9,12H,3-4H2,1-2H3
• InChI Key： KPUZLDMQMOJIEY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C)O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5Ų

Additional information on 4-4-(methylsulfanyl)phenylbutan-2-ol

Research Brief on 4-4-(Methylsulfanyl)phenylbutan-2-ol (CAS: 2229549-86-2): Recent Advances and Applications

In recent years, the compound 4-4-(methylsulfanyl)phenylbutan-2-ol (CAS: 2229549-86-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a methylsulfanyl group and a phenylbutan-2-ol moiety suggests its relevance in modulating biological pathways, particularly those involving sulfur-containing metabolites and their interactions with cellular targets.

Recent studies have focused on the synthesis and pharmacological evaluation of 4-4-(methylsulfanyl)phenylbutan-2-ol. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as an intermediate in the synthesis of novel anti-inflammatory agents. The study demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The researchers employed a combination of computational docking and in vitro assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site.

Another significant development comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the anticancer properties of 4-4-(methylsulfanyl)phenylbutan-2-ol derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against a panel of cancer cell lines. Notably, one analog displayed selective activity against breast cancer cells (MCF-7) with an IC50 value of 3.2 µM, while showing minimal toxicity to normal cells. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further preclinical development.

In addition to its therapeutic potential, 4-4-(methylsulfanyl)phenylbutan-2-ol has also been investigated for its role in chemical biology. A recent preprint on ChemRxiv (2024) described its use as a probe to study sulfur metabolism in microbial systems. The compound's ability to mimic endogenous sulfur-containing metabolites allowed researchers to track metabolic flux and identify novel enzymatic pathways. This application underscores its versatility beyond traditional drug discovery.

The synthesis of 4-4-(methylsulfanyl)phenylbutan-2-ol has also seen advancements. A 2023 paper in Organic Process Research & Development reported a scalable and environmentally friendly route using catalytic asymmetric hydrogenation. This method achieved a high enantiomeric excess (98%) and improved yield (85%), addressing previous challenges in large-scale production. Such innovations are critical for facilitating further research and potential commercialization.

Despite these promising findings, challenges remain. The pharmacokinetic properties of 4-4-(methylsulfanyl)phenylbutan-2-ol, such as its metabolic stability and bioavailability, require further optimization. Ongoing studies are exploring prodrug strategies and formulation approaches to enhance its therapeutic profile. Additionally, the exact molecular targets and off-target effects of this compound warrant deeper investigation to ensure its safety and efficacy.

In conclusion, 4-4-(methylsulfanyl)phenylbutan-2-ol (CAS: 2229549-86-2) represents a multifaceted compound with significant potential in drug discovery and chemical biology. Recent research has illuminated its anti-inflammatory, anticancer, and metabolic probing capabilities, while advances in synthesis have improved its accessibility. Future studies should focus on refining its pharmacological properties and expanding its applications, paving the way for its translation into clinical or industrial settings.